Cas no 338778-14-6 (Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate)

• Product Name: Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate
• CAS No: 338778-14-6
• MF: C₁₆H₁₂FNO₄
• MW: 301.269187927246
• CID: 5730299
• PubChem ID: 3344459
• Update Time: 2025-10-28

Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 338778-14-6
• 6C-020
• ethyl 7-fluoro-2-methyl-5-oxochromeno[2,3-b]pyridine-3-carboxylate
• ethyl7-fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate
• AKOS005095932
• C16H12FNO4
• ethyl 7-fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate
• Ethyl 7-fluoro-2-methyl-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-3-carboxylate
• Oprea1_578423
• 5H-[1]Benzopyrano[2,3-b]pyridine-3-carboxylic acid, 7-fluoro-2-methyl-5-oxo-, ethyl ester
• Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate

• Inchi： 1S/C16H12FNO4/c1-3-21-16(20)10-7-12-14(19)11-6-9(17)4-5-13(11)22-15(12)18-8(10)2/h4-7H,3H2,1-2H3
• InChI Key： FYLNZFVLINTLNR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C1=CC(C(=O)OCC)=C(C)N=C1O2)=O

Computed Properties

• Exact Mass: 301.07503603g/mol
• Monoisotopic Mass: 301.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 466.8±45.0 °C at 760 mmHg
• pka: 2.10±0.20(Predicted)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno2,3-bpyridine-3-carboxylate

Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate, with the CAS number 338778-14-6, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenopyridines, which are known for their unique structural features and potential applications in drug design. The molecule's structure is characterized by a chromeno[2,3-b]pyridine scaffold, which combines a chromene (benzopyran) moiety with a pyridine ring. This combination provides a rigid and planar framework, making it an ideal candidate for various biological assays.

The chromeno[2,3-b]pyridine core of this compound is a fused bicyclic system that consists of a benzene ring fused to a pyran ring (chromene) and a pyridine ring. The presence of the fluorine atom at position 7 introduces electronic effects that can modulate the compound's reactivity and bioavailability. Additionally, the methyl group at position 2 adds steric bulk, which may influence the compound's interactions with biological targets. The 5-oxo group further enhances the molecule's conjugation, potentially increasing its stability and activity.

Recent studies have highlighted the potential of Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate as a lead compound in the development of new therapeutic agents. For instance, researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are critical targets in the treatment of conditions like arthritis, inflammatory bowel disease, and cardiovascular disorders. The compound's anti-inflammatory properties have been validated in both in vitro and in vivo models, demonstrating its potential as a novel anti-inflammatory agent.

Beyond its enzymatic inhibition properties, Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate has also shown promise in modulating cellular signaling pathways. Specifically, it has been found to interact with the nuclear factor-kappa B (NF-kB) pathway, which plays a central role in immune responses and inflammation. By inhibiting NF-kB activation, this compound could potentially reduce cytokine production and mitigate chronic inflammatory conditions.

The synthesis of Ethyl 7-Fluoro-2-methyl-5-oxo-5H-chromeno[2,3-b]pyridine-3-carboxylate involves a multi-step process that typically begins with the preparation of the chromenopyridine scaffold. This is followed by functionalization at specific positions to introduce substituents like the fluorine atom and methyl group. The carboxylic acid group at position 3 is then esterified with ethanol to yield the final ethyl ester product. The synthesis process requires precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the compound's molecular structure and purity. Additionally, computational studies using molecular docking have provided insights into its binding modes with target proteins, further aiding in its optimization for therapeutic applications.

In terms of pharmacokinetics, Ethyl 7-fluoro...